2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C9H11Cl2NO3S/c1-12(2)16(13,14)7-5-4-6(15-3)8(10)9(7)11/h4-5H,1-3H3
• InChI Key: LFOZFYHKVXZGCJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C(=C(C=C1)OC)Cl)Cl
• Molecular Formula: C9H11Cl2NO3S
• Molecular Weight: 284.16 g/mol

Description

2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide, also known as DCM, is a sulfonamide compound that has been widely used in scientific research due to its unique chemical properties. DCM is a white crystalline powder that is soluble in water and organic solvents. It has been used in various fields such as medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide is not well understood. It has been shown to inhibit the growth of various bacterial and fungal strains. 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide has also been shown to inhibit the activity of certain enzymes such as carbonic anhydrase and acetylcholinesterase.
Biochemical and Physiological Effects:
2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties. 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide has also been shown to have anticonvulsant and antitumor properties. However, the exact mechanisms of these effects are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide in lab experiments is its unique chemical properties. It is a versatile compound that can be used in various reactions. However, one limitation of using 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide is its toxicity. 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide has been shown to be toxic to humans and animals. Therefore, proper safety precautions should be taken when handling 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide.

Future Directions

There are many future directions for the use of 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide in scientific research. One future direction is the development of new synthetic routes for 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide. Another future direction is the investigation of the mechanism of action of 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide. Further research is needed to fully understand the biochemical and physiological effects of 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide. Additionally, 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide could be used in the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide is a multi-step process that involves the reaction of 2,3-dichloro-4-methoxybenzenesulfonyl chloride with N,N-dimethylamine. The reaction takes place in the presence of a base such as triethylamine or sodium hydroxide. The resulting product is then purified by recrystallization or column chromatography. The yield of 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide is typically around 50-60%.

Scientific Research Applications

2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide has been used in various scientific research applications due to its unique chemical properties. It has been used as a reagent for the synthesis of other compounds such as sulfonamides and sulfonylureas. 2,3-dichloro-4-methoxy-N,N-dimethylbenzenesulfonamide has also been used as a precursor for the synthesis of other compounds such as dichloromethane and dimethylsulfamoyl chloride.